Cas no 321533-77-1 (1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde structure
321533-77-1 structure
Product Name:1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
CAS No:321533-77-1
MF:C12H9F3N2OS
MW:286.272871732712
CID:1450844
PubChem ID:2783210
Update Time:2025-04-20

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,1-methyl-5-(phenylthio)-3-(trifluoromethyl)-
    • 1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 2F-393S
    • 1-Methyl-5-(phenylsulphanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
    • CS-0358210
    • MFCD00140823
    • AKOS005069988
    • 321533-77-1
    • 1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • YOKYVWZSLPWACA-UHFFFAOYSA-N
    • 1-methyl-5-phenylsulfanyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
    • Inchi: 1S/C12H9F3N2OS/c1-17-11(19-8-5-3-2-4-6-8)9(7-18)10(16-17)12(13,14)15/h2-7H,1H3
    • InChI Key: YOKYVWZSLPWACA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

  • Exact Mass: 286.03887
  • Monoisotopic Mass: 286.03876857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Melting Point: 96
  • PSA: 34.89

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC10371-500mg
1-Methyl-5-(phenylsulphanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
321533-77-1
500mg
£207.00 2023-09-02
Apollo Scientific
PC10371-1g
1-Methyl-5-(phenylsulphanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
321533-77-1
1g
£278.00 2023-09-02
Apollo Scientific
PC10371-5g
1-Methyl-5-(phenylsulphanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
321533-77-1
5g
£774.00 2023-09-02
TRC
M027860-250mg
1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
321533-77-1
250mg
$ 325.00 2022-06-04
TRC
M027860-500mg
1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
321533-77-1
500mg
$ 540.00 2022-06-04
Key Organics Ltd
2F-393S-1MG
1-methyl-5-(phenylsulfanyl)-3-(trifluoro methyl)-1H-pyrazole-4-carbaldehyde
321533-77-1 >95%
1mg
£37.00 2025-02-09
Key Organics Ltd
2F-393S-5MG
1-methyl-5-(phenylsulfanyl)-3-(trifluoro methyl)-1H-pyrazole-4-carbaldehyde
321533-77-1 >95%
5mg
£46.00 2025-02-09
Key Organics Ltd
2F-393S-10MG
1-methyl-5-(phenylsulfanyl)-3-(trifluoro methyl)-1H-pyrazole-4-carbaldehyde
321533-77-1 >95%
10mg
£63.00 2025-02-09
Key Organics Ltd
2F-393S-0.5G
1-methyl-5-(phenylsulfanyl)-3-(trifluoro methyl)-1H-pyrazole-4-carbaldehyde
321533-77-1 >95%
0.5g
£165.00 2025-02-09
Key Organics Ltd
2F-393S-1G
1-methyl-5-(phenylsulfanyl)-3-(trifluoro methyl)-1H-pyrazole-4-carbaldehyde
321533-77-1 >95%
1g
£264.00 2025-02-09

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